3-(2-chlorophenyl)-5-methyl-N-(3-methylisothiazol-5-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-1,2-thiazol-5-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H12ClN3O2S/c1-8-7-12(22-19-8)17-15(20)13-9(2)21-18-14(13)10-5-3-4-6-11(10)16/h3-7H,1-2H3,(H,17,20)
• InChI Key: SYQKRRRWEKJQKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C15H12ClN3O2S
• Molecular Weight: 333.8 g/mol
• CAS No.: 1207041-27-7

Description

The compound “3-(2-chlorophenyl)-5-methyl-N-(3-methylisothiazol-5-yl)isoxazole-4-carboxamide” is mentioned in a US Patent Application for IL-17 and IFN-gamma inhibition for the treatment of autoimmune diseases and chronic inflammation. The patent application describes compounds of a general formula, where this compound fits, and their pharmaceutically acceptable salts and solvates. These compounds are suitable for the treatment of autoimmune diseases and chronic inflammation.

Mechanism of Action

The patent application suggests that these compounds work by inhibiting IL-17 and IFN-gamma, which are associated with the pathogenesis of autoimmune diseases and chronic inflammation. Overexpression of IL-17 is a hallmark of autoimmune and chronic inflammatory diseases like rheumatoid arthritis, psoriasis and psoriatic arthritis, ankylosing spondylitis, inflammatory bowel disease, multiple sclerosis, vasculitis and atherosclerosis, systemic lupus erythematosus, as well as lung disorders, asthma and chronic obstructive pulmonary diseases.